Cas no 4271-91-4 (N-(2-cyanoethyl)-N-ethylacetamide)

• Product Name: N-(2-cyanoethyl)-N-ethylacetamide
• CAS No: 4271-91-4
• CID: 4651282
• Update Time: 2025-05-21

N-(2-cyanoethyl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-ethylacetamide

Additional information on N-(2-cyanoethyl)-N-ethylacetamide

N-(2-Cyanoethyl)-N-ethylacetamide: A Comprehensive Overview

N-(2-Cyanoethyl)-N-ethylacetamide (CAS No. 4271-91-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 2-cyano-N-ethyl-N-(2-cyanoethyl)acetamide, is characterized by its distinctive molecular structure, which includes a cyano group and an acetamide functional group. These features contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of N-(2-Cyanoethyl)-N-ethylacetamide is C8H11NO2, and it has a molecular weight of 153.18 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a boiling point of approximately 180°C and a melting point of -30°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various chemical processes and reactions.

In the realm of pharmaceutical research, N-(2-Cyanoethyl)-N-ethylacetamide has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential as a building block for the development of novel antiviral agents, anticancer drugs, and neuroprotective compounds. For instance, researchers at the University of California have reported the use of N-(2-Cyanoethyl)-N-ethylacetamide in the synthesis of a new class of antiviral compounds that exhibit potent activity against influenza viruses. These findings highlight the compound's versatility and potential for further exploration in drug discovery.

Beyond pharmaceutical applications, N-(2-Cyanoethyl)-N-ethylacetamide has also found utility in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of functional polymers and coatings. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop novel polymer materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in industries such as aerospace, automotive, and electronics, where high-performance materials are essential.

In the field of chemical synthesis, N-(2-Cyanoethyl)-N-ethylacetamide serves as a valuable reagent for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to introduce specific functionalities into target molecules with high selectivity and yield. For example, a study published in the Journal of Organic Chemistry demonstrated the use of N-(2-Cyanoethyl)-N-ethylacetamide in the synthesis of chiral compounds through asymmetric catalysis. This approach has significant implications for the development of enantiomerically pure pharmaceuticals and fine chemicals.

The safety profile of N-(2-Cyanoethyl)-N-ethylacetamide

In conclusion, N-(2-Cyanoethyl)-N-ethylacetamide